Cas no 1889727-68-7 (1-(Furan-2-yl)piperazin-2-one)

• Product Name: 1-(Furan-2-yl)piperazin-2-one
• CAS No: 1889727-68-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5618013
• PubChem ID: 115101788
• Update Time: 2025-06-14

1-(Furan-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1889727-68-7
• EN300-28631841
• 1-(furan-2-yl)piperazin-2-one
• 1-(Furan-2-yl)piperazin-2-one

• Inchi： 1S/C8H10N2O2/c11-7-6-9-3-4-10(7)8-2-1-5-12-8/h1-2,5,9H,3-4,6H2
• InChI Key： JXBXCVAJBLRQAX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1N1C(CNCC1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-(Furan-2-yl)piperazin-2-one

Comprehensive Overview of 1-(Furan-2-yl)piperazin-2-one (CAS No. 1889727-68-7): Properties, Applications, and Research Insights

1-(Furan-2-yl)piperazin-2-one (CAS No. 1889727-68-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research due to its unique structural features and potential biological activities. This compound combines a furan ring with a piperazin-2-one moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₈H₁₀N₂O₂, reflects a balanced hydrophobicity and polarity, which is critical for its solubility and reactivity in synthetic pathways.

In recent years, the demand for furan-derived compounds like 1-(Furan-2-yl)piperazin-2-one has surged, driven by their role in designing bioactive molecules and small-molecule inhibitors. Researchers are particularly interested in its potential as a scaffold for central nervous system (CNS) therapeutics, given the pharmacological relevance of piperazine derivatives in modulating neurotransmitter systems. Additionally, its furan ring contributes to interactions with biological targets, such as enzymes or receptors, which aligns with current trends in fragment-based drug design.

The synthesis of CAS No. 1889727-68-7 typically involves multi-step organic reactions, including condensation and cyclization strategies. A common approach utilizes 2-furoic acid or its derivatives as starting materials, followed by coupling with piperazine analogs under controlled conditions. Advanced techniques like microwave-assisted synthesis or catalyzed cross-coupling have been explored to improve yield and purity, addressing the growing need for efficient green chemistry protocols. These methods are often highlighted in patent literature and academic journals, reflecting the compound's industrial relevance.

From an analytical perspective, 1-(Furan-2-yl)piperazin-2-one is characterized using techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure precise identification and quality control, which are essential for its use in high-throughput screening or medicinal chemistry projects. The compound's stability under various pH and temperature conditions has also been investigated, as it influences formulation development for potential drug delivery systems.

Beyond pharmaceuticals, CAS No. 1889727-68-7 has found niche applications in agrochemical research and material science. For instance, its heterocyclic framework may serve as a building block for organic semiconductors or ligands in catalysis. Such interdisciplinary applications resonate with the increasing focus on sustainable technologies and multi-functional materials, topics frequently searched in scientific databases and AI-driven literature analysis platforms.

Frequently asked questions about 1-(Furan-2-yl)piperazin-2-one include inquiries about its supplier availability, synthetic protocols, and biological activity data. Researchers also explore its structure-activity relationships (SAR) to optimize derivatives for specific targets, a trend reflected in computational chemistry searches. Notably, the compound's safety profile and regulatory status are often discussed, emphasizing the importance of REACH compliance and laboratory handling guidelines.

In summary, 1-(Furan-2-yl)piperazin-2-one (CAS No. 1889727-68-7) represents a promising candidate for diverse scientific endeavors. Its dual furan-piperazine architecture, coupled with scalable synthesis and broad applicability, positions it at the intersection of drug discovery and advanced materials. As research continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial settings.